Cas no 1291094-46-6 (6-bromo-3,4-dihydrospiro1,4-benzoxazine-2,1'-cyclopropane)

6-bromo-3,4-dihydrospiro1,4-benzoxazine-2,1'-cyclopropane structure
1291094-46-6 structure
Product Name:6-bromo-3,4-dihydrospiro1,4-benzoxazine-2,1'-cyclopropane
CAS No:1291094-46-6
MF:C10H10BrNO
MW:240.09650182724
CID:1034928
PubChem ID:58340860
Update Time:2025-04-20

6-bromo-3,4-dihydrospiro1,4-benzoxazine-2,1'-cyclopropane Chemical and Physical Properties

Names and Identifiers

    • 6-Bromo-3,4-dihydrospiro[benzo[b][1,4]oxazine-2,1'-cyclopropane]
    • 6-bromospiro[3,4-dihydro-1,4-benzoxazine-2,1'-cyclopropane]
    • 6-bromo-3,4-dihydrospiro1,4-benzoxazine-2,1'-cyclopropane
    • 1291094-46-6
    • DTXSID80729121
    • D73475
    • CS-0067457
    • Spiro[2H-1,4-benzoxazine-2',1'-cyclopropane],6-bromo-3,4-dihydro-
    • 6-Bromo-3,4-dihydrospiro[1,4-benzoxazine-2,1'-cyclopropane]
    • A925241
    • MEKWQPBFYRGZDS-UHFFFAOYSA-N
    • 6-Bromo-3,4-dihydrospiro[benzo[b][1,4]oxazine-2,1-cyclopropane]
    • Spiro[2H-1,4-benzoxazine-2,1'-cyclopropane], 6-bromo-3,4-dihydro-
    • SCHEMBL1670891
    • DB-253510
    • EN300-1129110
    • MDL: MFCD22372759
    • Inchi: 1S/C10H10BrNO/c11-7-1-2-9-8(5-7)12-6-10(13-9)3-4-10/h1-2,5,12H,3-4,6H2
    • InChI Key: MEKWQPBFYRGZDS-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=1)NCC1(CC1)O2

Computed Properties

  • Exact Mass: 238.99458g/mol
  • Monoisotopic Mass: 238.99458g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 21.3Ų

6-bromo-3,4-dihydrospiro1,4-benzoxazine-2,1'-cyclopropane Security Information

  • Storage Condition:Sealed in dry,2-8°C

6-bromo-3,4-dihydrospiro1,4-benzoxazine-2,1'-cyclopropane Pricemore >>

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